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Machine Learning for Sulphate Prediction

The application of machine learning for predicting sulphate-related processes is an established area of
research. The studies below illustrate different approaches, which you can use as a reference for building and

validating your own models.

Study Focus ML Application & Algorithms Key Performance & Findings

| Predicting Sulphate Mineral Solubility [1] | - Goal: Predict solubility of barium/strontium sulphate.

e Data: 1,600 experimental datasets.

e Algorithms: Single/hybrid neural networks, optimization algorithms. | Model demonstrated reliable
versatility for predicting scaling threats in various operating environments [1]. | | Modelling Sulphate-
Reducing Bacteria (SRB) [2] | - Goal: Model growth/metabolism of Desulfovibrio vulgaris SRB.

e Approach: Mathematical (Monod-based) model in a closed system. | Model parameterized and
validated against independent experiments; serves as a potential benchmark for more complex ML
models [2]. |

AMD Al Hardware for Machine Learning
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For training complex models, the choice of hardware is critical. The following table compares AMD's and

NVIDIA's flagship AI GPUs based on the information available.

Feature AMD Instinct MI250X NVIDIA A100 (for comparison)
Compute 220 Compute Units (CUSs) [3] 6,912 CUDA Cores [3]

Cores

Memory 128 GB HBM2e [3] 40/80 GB HBM2e [3]

Memory 3.2 TB/s [3] 1.6 TB/s (80GB variant) [3]
Bandwidth

Key Software  ROCm (Radeon Open Compute) CUDA ecosystem, including cuDNN,

ecosystem, including MIOpen, hipBLAS  cuBLAS, TensorRT [3]
[3]

Framework Limited support for TensorFlow; Fully supported for TensorFlow, PyTorch,

Support PyTorch supported (v1.8+) [3] JAX [3]

Strengths High memory bandwidth; competitive Mature, extensive software ecosystem;
price-to-performance for inference; superior mixed-precision performance;
open-source platform [3] broad framework support [3]

Analysis of AMD's Viability: AMD presents a viable alternative, particularly for memory-intensive
workloads, with its open-source ROCm platform offering a path for customization [3]. However, the less
mature software ecosystem and narrower framework compatibility can pose challenges and increase

development time compared to NVIDIA's well-established CUDA platform [3].

Proposed Validation Workflow

To objectively validate a sulphate prediction model on AMD hardware, you would need to design an

experiment. The diagram below outlines a suggested workflow for this process.
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Phase 1: Model & Environment Setup

Define Sulphate Prediction Task
(e.g., Solubility, SRB Activity)

Select ML Model Architecture
(e.g., Neural Network, XGBoost)

Establish Benchmark Performance
on Reference Hardware (NVIDIA)

Configure Software Stack on AMD
(ROCm, PyTorch/TF-ROCm, MIOpen)

Prepare Dataset & Data Loaders Baseline

J

Phase 2: Execution &

Run Training on AMD GPU
(MI250X/MI1300)

Monitor Metrics

(Training Time, GPU Utilization, Memory Usage)

Evaluate Model Accuracy
(AUC, Precision, Recall, F1-Score)

Results
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Key Considerations for Your Validation Study

When conducting your comparison, please pay close attention to the following aspects:

¢ Model Interpretability: To build trust in your model's predictions, especially in a scientific context,
use explainable Al (XAl) methods. SHAP (SHapley Additive exPlanations) is a powerful technique
that helps you understand the contribution of each input feature to the model's final prediction [4].

e Performance Metrics: Your comparison should extend beyond pure training speed. Include key
metrics like model accuracy (AUC, F1-score), throughput (samples/second), power
consumption, and total cost of ownership [3].

¢ Software Implementation: Be prepared for a steeper initial setup with AMD's ROCm. Leverage the
AMD Developer Cloud to access a pre-configured environment for development and testing [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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